Cas no 139023-83-9 (2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)

2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- structure
139023-83-9 structure
Product Name:2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
CAS No:139023-83-9
MF:C24H32FNO4S
MW:449.578589439392
CID:1258630
Update Time:2024-08-04

2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
    • 2-Cyclohexen-1-one, 2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
    • Inchi: 1S/C24H32FNO4S/c1-2-21(26-30-12-4-3-11-29-20-9-7-19(25)8-10-20)24-22(27)14-18(15-23(24)28)17-6-5-13-31-16-17/h7-10,17-18,27H,2-6,11-16H2,1H3
    • InChI Key: ODNOSJDAYLLCQW-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C2CCCSC2)CC(O)=C1C(=NOCCCCOC1=CC=C(F)C=C1)CC

Computed Properties

  • Exact Mass: 449.20376

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 595.2±60.0 °C(Predicted)
  • PSA: 68.12
  • pka: 4.32±0.25(Predicted)
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